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Compound of Interest

Compound Name: Aplaviroc

Cat. No.: B1665140 Get Quote

Disclaimer: Aplaviroc is an investigational antiretroviral drug whose development was

discontinued due to concerns of liver toxicity.[1][2] This document provides guidance on

personal protective equipment (PPE) and handling procedures based on general best practices

for potent pharmaceutical compounds. Researchers and scientists must consult their

institution's Environmental Health and Safety (EHS) department for specific protocols and

conduct a thorough risk assessment before handling this substance.

Immediate Safety and Hazard Information
Aplaviroc is a potent, noncompetitive allosteric antagonist of the CCR5 receptor.[3] The

primary health concern identified during clinical trials was hepatotoxicity (liver toxicity).[1][2]

Therefore, measures to prevent systemic exposure are critical.

Potential Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion

Personal Protective Equipment (PPE)
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The following table outlines the recommended PPE for handling Aplaviroc in a laboratory

setting. This guidance is based on general requirements for handling hazardous chemicals and

potent pharmaceutical compounds.[4][5][6]

PPE Component Specification Purpose

Gloves
Double-gloving with nitrile

gloves is recommended.[6]

To prevent skin contact. The

outer glove should be removed

and disposed of as hazardous

waste upon leaving the

immediate work area.

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.[4]

To protect eyes from splashes

and aerosols.

Lab Coat

A disposable or dedicated lab

coat, preferably with a solid

front and tight-fitting cuffs.

To protect clothing and skin

from contamination. Should be

laundered separately or

disposed of as hazardous

waste.

Respiratory Protection

An N95 respirator or higher

may be necessary when

handling powders or if there is

a risk of aerosol generation.[5]

To prevent inhalation of the

compound. A risk assessment

should determine the specific

type of respiratory protection

required.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan for Handling Aplaviroc
This section provides a step-by-step guide for the safe handling of Aplaviroc from receipt to

use in a research setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store Aplaviroc in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.

Access to the storage area should be restricted to authorized personnel.

2. Preparation and Handling:

All handling of Aplaviroc, especially of the powdered form, should be conducted within a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[6]

Before starting work, ensure all necessary PPE is donned correctly.

Use dedicated equipment (spatulas, glassware, etc.) for handling Aplaviroc. If not

disposable, equipment must be decontaminated after use.

When preparing solutions, add the solvent to the powdered Aplaviroc slowly to avoid

generating dust.

3. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

If trained and equipped, follow your institution's spill cleanup procedures for potent

compounds.

For a small spill, gently cover the spill with an absorbent material, then wet it to prevent dust

generation before carefully scooping it into a labeled hazardous waste container.

For a large spill, or if you are not equipped to handle it, contact your institution's EHS

department immediately.

Disposal Plan
The disposal of Aplaviroc and all contaminated materials must be handled as hazardous

waste in accordance with institutional and regulatory guidelines.[7]

1. Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Cyclosporine.pdf
https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: All disposable PPE (gloves, lab coats), absorbent materials from spill cleanups,

and any other solid materials contaminated with Aplaviroc should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Aplaviroc should be collected in a sealed,

labeled hazardous waste container. Do not pour any Aplaviroc solutions down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for hazardous waste.[6]

2. Waste Disposal Procedure:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Maintain a record of all disposed of Aplaviroc waste.

Experimental Workflow and Safety Precautions
The following diagram illustrates the general workflow for handling Aplaviroc in a research

setting, emphasizing the integration of safety measures at each step.
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Caption: Workflow for the safe handling of Aplaviroc, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

